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Compound of Interest

Compound Name: Etravirine

Cat. No.: B1671769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of etravirine in pediatric

HIV research, including its mechanism of action, pharmacokinetic properties, clinical efficacy,

and safety profile. Detailed experimental protocol outlines for key assays are also provided to

guide researchers in their study design and execution.

Introduction to Etravirine
Etravirine is a second-generation non-nucleoside reverse transcriptase inhibitor (NNRTI) used

in the treatment of HIV-1 infection.[1][2] Its flexible chemical structure allows it to bind to the

HIV-1 reverse transcriptase enzyme even in the presence of mutations that confer resistance to

first-generation NNRTIs.[1][2][3] This makes it a valuable agent for treatment-experienced

pediatric patients who have developed resistance to other antiretroviral drugs.[4][5] Etravirine
is approved by the U.S. Food and Drug Administration (FDA) for use in treatment-experienced

children and adolescents aged 2 to less than 18 years and weighing at least 10 kg.[6]

Mechanism of Action
Etravirine non-competitively binds to a hydrophobic pocket near the active site of HIV-1

reverse transcriptase.[3] This binding induces a conformational change in the enzyme,

distorting its structure and inhibiting its DNA polymerase activity, thereby preventing the

conversion of viral RNA into DNA.[3]
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Caption: Etravirine's mechanism of action on HIV-1 reverse transcriptase.

Development of Resistance
Resistance to etravirine typically requires the accumulation of multiple NNRTI resistance-

associated mutations (RAMs).[7] The most frequent emerging RAMs in pediatric patients

experiencing virological failure on etravirine-containing regimens include Y181C, V90I, L100I,

and E138A.[7]
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Caption: Pathway to the development of etravirine resistance.
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Data Presentation
Pharmacokinetic Parameters of Etravirine in Pediatric
Populations

Population
Dosing
Regimen

n
Mean
AUC0–12h
(ng·hr/mL)

Mean Cmin
(ng/mL)

Reference

Children (6 to

<12 years)

5.2 mg/kg

twice daily
41 5,684 377 [6]

Adolescents

(12 to <18

years)

5.2 mg/kg

twice daily
60 4,895 325 [6]

Children (2 to

<6 years) -

Cohort I

Weight-band

based
15

3,823

(geometric

mean)

Not Reported [8]

Children (1 to

<2 years) -

Cohort II

Weight-band

based
6

3,328

(geometric

mean)

Not Reported [8]

Adults
200 mg twice

daily
575 5,506 393 [6]

Efficacy of Etravirine in Treatment-Experienced Pediatric
Patients
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Study
Age
Group

N
Primary
Endpoint

Week 24
Respons
e

Week 48
Respons
e

Referenc
e

PIANO
6 to <18

years
101

HIV-1 RNA

<50

copies/mL

52% 56% [6]

PIANO

(Children)

6 to <12

years
41

HIV-1 RNA

<50

copies/mL

Not

Reported
68% [6]

PIANO

(Adolescen

ts)

12 to <18

years
60

HIV-1 RNA

<50

copies/mL

Not

Reported
48% [6]

IMPAACT

P1090

(Cohort I)

2 to <6

years
16

HIV-1 RNA

<400

copies/mL

Not

Reported
75% [8]

IMPAACT

P1090

(Cohort II)

1 to <2

years
6

HIV-1 RNA

<400

copies/mL

or ≥2 log10

reduction

Not

Reported
33.3% [8]

Retrospecti

ve Spanish

Cohort

Children &

Adolescent

s

23

HIV-1 RNA

<50

copies/mL

Not

Reported

78% (at a

median of

48.4

weeks)

[6]

Pooled

Analysis
<18 years 124

HIV-1 RNA

<50

copies/mL

Not

Reported

69% (at 12

months)
[6]

Recommended Pediatric Dosing of Etravirine
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Body Weight Twice-Daily Dose

10 kg to <20 kg 100 mg

20 kg to <25 kg 125 mg

25 kg to <30 kg 150 mg

≥30 kg 200 mg

Source:[6][9][10]

Experimental Protocols
Protocol Outline: HIV-1 Viral Load Quantification
Principle: This protocol outline describes the quantification of HIV-1 RNA in pediatric plasma

samples using a real-time reverse transcription-polymerase chain reaction (RT-PCR) assay,

such as the Roche cobas® HIV-1 Quantitative Assay.

Materials:

Blood collection tubes with EDTA anticoagulant

Refrigerated centrifuge

Pipettes and sterile, nuclease-free tips

Automated nucleic acid extraction and purification system (e.g., cobas® 5800/6800/8800

Systems)

Roche cobas® HIV-1 Quantitative Assay kit

Real-time PCR instrument

Procedure Outline:

Sample Collection and Processing:

Collect whole blood in EDTA tubes.
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Centrifuge to separate plasma within 24 hours of collection.

Store plasma at 2-8°C for up to 5 days or freeze at -70°C for long-term storage.

Nucleic Acid Extraction:

Perform automated extraction and purification of HIV-1 RNA from plasma samples

according to the manufacturer's instructions for the specific automated system.

Real-Time RT-PCR:

Prepare the master mix containing enzymes, primers, and probes as provided in the assay

kit.

Amplify the extracted RNA using the real-time PCR instrument. The assay typically targets

conserved regions of the HIV-1 genome.

Data Analysis:

The instrument's software automatically calculates the viral load in copies/mL by

comparing the sample's amplification signal to a standard curve.

Protocol Outline: Pharmacokinetic Analysis of Etravirine
by LC-MS/MS
Principle: This protocol outline describes the quantification of etravirine concentrations in

pediatric plasma samples using liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Materials:

Liquid chromatography system coupled with a tandem mass spectrometer

C18 analytical column

Etravirine analytical standard and a suitable internal standard (e.g., a stable isotope-labeled

etravirine)
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Acetonitrile, methanol, formic acid, and ammonium acetate (LC-MS grade)

Microcentrifuge tubes

Vortex mixer and centrifuge

Procedure Outline:

Sample Preparation (Protein Precipitation):

To a plasma sample, add an internal standard solution.

Add a protein precipitation agent (e.g., acetonitrile or methanol).

Vortex vigorously to mix and precipitate plasma proteins.

Centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for analysis.

LC-MS/MS Analysis:

Inject the prepared sample onto the LC-MS/MS system.

Separate etravirine and the internal standard from other plasma components using a C18

column with a mobile phase gradient (e.g., a mixture of acetonitrile and water with formic

acid or ammonium acetate).

Detect and quantify etravirine and the internal standard using the mass spectrometer in

multiple reaction monitoring (MRM) mode.

Data Analysis:

Construct a calibration curve using known concentrations of etravirine.

Determine the concentration of etravirine in the pediatric plasma samples by comparing

the peak area ratio of the analyte to the internal standard against the calibration curve.
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Protocol Outline: HIV-1 Genotypic Resistance Testing
Principle: This protocol outline describes the identification of resistance-associated mutations in

the HIV-1 reverse transcriptase gene from pediatric plasma samples using Sanger sequencing.

Materials:

Plasma samples with a viral load of >500-1000 copies/mL

Viral RNA extraction kit

Reverse transcriptase and DNA polymerase for RT-PCR

Primers specific for the HIV-1 reverse transcriptase gene

PCR purification kit

Sanger sequencing reagents and capillary electrophoresis instrument

Sequence analysis software and a genotypic resistance interpretation database (e.g.,

Stanford University HIV Drug Resistance Database)

Procedure Outline:

RNA Extraction:

Extract viral RNA from plasma samples using a commercial kit.

RT-PCR Amplification:

Perform a one-step or two-step RT-PCR to reverse transcribe the viral RNA and amplify

the reverse transcriptase gene.

PCR Product Purification:

Purify the amplified DNA to remove unincorporated primers and nucleotides.

Sanger Sequencing:
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Perform cycle sequencing reactions using fluorescently labeled dideoxynucleotides.

Separate the sequencing fragments by size using capillary electrophoresis.

Sequence Analysis and Interpretation:

Assemble the sequence data and compare it to a wild-type HIV-1 reference sequence to

identify mutations.

Use a genotypic resistance interpretation algorithm to determine the impact of the

identified mutations on etravirine susceptibility.

Clinical Trial Workflows
PIANO Study Workflow
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Caption: Workflow of the PIANO clinical trial.
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IMPAACT P1090 Study Workflow
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Caption: Workflow of the IMPAACT P1090 clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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